Cas no 1261571-48-5 (2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine)

• Product Name: 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine
• CAS No: 1261571-48-5
• MF: C₁₅H₁₃ClF₃NO
• MW: 315.71803355217
• CID: 4994103
• Update Time: 2025-10-25

2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine

• Inchi： 1S/C15H13ClF3NO/c16-14-8-10(6-7-20)4-5-13(14)11-2-1-3-12(9-11)21-15(17,18)19/h1-5,8-9H,6-7,20H2
• InChI Key： XWMJMHZRLYBTJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2

Additional information on 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine

Research Brief on 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine (CAS: 1261571-48-5): Recent Advances and Applications

The compound 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine (CAS: 1261571-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, combined with the chloro and trifluoromethoxy substituents, provides a versatile scaffold for further chemical modifications. Researchers have successfully employed 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine in the development of CNS-targeting agents, particularly those interacting with serotonin and dopamine receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising activity as a precursor for the synthesis of potential antipsychotic agents. The research team utilized computational modeling to predict its binding affinities to various neurotransmitter receptors, followed by in vitro validation. The results suggested that derivatives of this compound exhibit selective modulation of specific receptor subtypes, making them attractive candidates for further development.

Another significant advancement was reported in ACS Chemical Neuroscience, where researchers explored the compound's metabolic stability and blood-brain barrier permeability. The trifluoromethoxy group was found to enhance both the lipophilicity and metabolic resistance of the molecule, addressing common challenges in CNS drug development. These findings position 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine as a valuable building block for neuroactive compounds.

From a synthetic chemistry perspective, recent publications have described improved methods for the preparation of this compound with higher yields and purity. A 2024 paper in Organic Process Research & Development detailed a novel catalytic system that reduces the number of synthetic steps while maintaining excellent stereochemical control. These methodological improvements are expected to facilitate broader adoption of this intermediate in pharmaceutical research.

Looking forward, the unique combination of structural features in 2-Chloro-3'-(trifluoromethoxy)biphenyl-4-ethylamine continues to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use as a fluorescent probe for studying receptor dynamics. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.